3-cyclopropyl-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-cyclopropyl-6-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C10H10N2OS2/c1-5-4-7-8(15-5)11-10(14)12(9(7)13)6-2-3-6/h4,6H,2-3H2,1H3,(H,11,14)
• InChI Key: QFZLFDCBFXQZGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)NC(=S)N(C2=O)C3CC3
• Molecular Formula: C10H10N2OS2
• Molecular Weight: 238.3 g/mol

Description

3-cyclopropyl-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one, also known as CP-673451, is a small molecule inhibitor of the mitogen-activated protein kinase (MAPK) pathway. This pathway is crucial for cell growth, differentiation, and survival, and is often dysregulated in cancer cells, making it an attractive target for cancer therapy.

Mechanism of Action

3-cyclopropyl-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one inhibits the MAPK pathway by targeting the kinase activity of the extracellular signal-regulated kinase (ERK) 1/2. ERK1/2 is a downstream effector of the MAPK pathway and is involved in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting ERK1/2 activity, this compound disrupts the MAPK pathway, leading to the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, this compound has been shown to inhibit the formation of new blood vessels (angiogenesis), which is necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of 3-cyclopropyl-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is its specificity for the ERK1/2 kinase activity, which reduces the potential for off-target effects. Additionally, this compound has been shown to have a favorable pharmacokinetic profile, making it a promising candidate for further development as a cancer therapy. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on 3-cyclopropyl-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one could focus on improving its solubility and bioavailability, as well as investigating its potential use in combination with other cancer therapies. Additionally, further studies could explore the role of this compound in other diseases that involve dysregulation of the MAPK pathway, such as inflammatory disorders and neurodegenerative diseases.

Scientific Research Applications

3-cyclopropyl-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo, including breast cancer, lung cancer, and melanoma. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.